Cas no 74340-55-9 (8-Phenanthridinamine)

8-Phenanthridinamine structure
8-Phenanthridinamine structure
Product Name:8-Phenanthridinamine
CAS No:74340-55-9
MF:C13H10N2
MW:194.231902599335
CID:579973
PubChem ID:135582
Update Time:2025-04-19

8-Phenanthridinamine Chemical and Physical Properties

Names and Identifiers

    • 8-Phenanthridinamine
    • phenanthridin-8-amine
    • 8-Aminophenanthridine
    • SCHEMBL19049164
    • 74340-55-9
    • DTXSID40225351
    • Inchi: 1S/C13H10N2/c14-10-5-6-11-9(7-10)8-15-13-4-2-1-3-12(11)13/h1-8H,14H2
    • InChI Key: AOGCNGQOLXBQSH-UHFFFAOYSA-N
    • SMILES: N1C=C2C=C(C=CC2=C2C=CC=CC=12)N

Computed Properties

  • Exact Mass: 194.084
  • Monoisotopic Mass: 194.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.268±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 203 ºC
  • Boiling Point: 430.2°Cat760mmHg
  • Flash Point: 243.8°C
  • Refractive Index: 1.78
  • Solubility: Almost insoluble (0.06 g/l) (25 º C),
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